![molecular formula C19H24N2O2S B5800539 N-{4-[(2-propylpentanoyl)amino]phenyl}-2-thiophenecarboxamide](/img/structure/B5800539.png)
N-{4-[(2-propylpentanoyl)amino]phenyl}-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(2-propylpentanoyl)amino]phenyl}-2-thiophenecarboxamide, also known as TAK-659, is a small molecule inhibitor that targets protein kinases. It has shown promising results in preclinical studies and has the potential to be used in the treatment of various cancers and autoimmune diseases.
Mechanism of Action
N-{4-[(2-propylpentanoyl)amino]phenyl}-2-thiophenecarboxamide targets several protein kinases, including BTK, ITK, and TXK. By inhibiting these kinases, this compound prevents the activation of downstream signaling pathways that are involved in cell proliferation and survival. This leads to the induction of apoptosis in cancer cells and the suppression of the immune response in autoimmune diseases.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In cancer cells, it induces apoptosis and inhibits cell proliferation and migration. In autoimmune diseases, it suppresses the production of inflammatory cytokines and reduces the activation of immune cells. This compound has also been shown to have minimal toxicity in normal cells and tissues.
Advantages and Limitations for Lab Experiments
N-{4-[(2-propylpentanoyl)amino]phenyl}-2-thiophenecarboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has shown potent activity against various cancer cell lines and autoimmune diseases. However, there are also limitations to its use in lab experiments. This compound has not yet been tested in clinical trials, and its efficacy and safety in humans are still unknown. In addition, this compound may have off-target effects that could interfere with the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-{4-[(2-propylpentanoyl)amino]phenyl}-2-thiophenecarboxamide. One potential application is in the treatment of hematological malignancies, such as lymphoma and leukemia. This compound has shown potent activity against these types of cancer cells, and clinical trials are currently underway to evaluate its efficacy in humans. Another potential application is in the treatment of autoimmune diseases, such as rheumatoid arthritis and lupus. This compound has shown promising results in preclinical models of these diseases, and further studies are needed to evaluate its safety and efficacy in humans. Finally, this compound may have potential as a combination therapy with other cancer drugs or immune checkpoint inhibitors, which could enhance its therapeutic effects.
Synthesis Methods
The synthesis of N-{4-[(2-propylpentanoyl)amino]phenyl}-2-thiophenecarboxamide involves several steps, including the reaction of 4-aminophenylthiourea with 2-propylpentanoyl chloride to form the intermediate compound, which is then reacted with 2-thiophenecarboxylic acid to produce this compound. The synthesis process has been optimized to improve the yield and purity of the final product.
Scientific Research Applications
N-{4-[(2-propylpentanoyl)amino]phenyl}-2-thiophenecarboxamide has been extensively studied in preclinical models of cancer and autoimmune diseases. It has shown potent activity against various cancer cell lines, including lymphoma, leukemia, and solid tumors. In addition, this compound has demonstrated efficacy in models of autoimmune diseases such as rheumatoid arthritis and lupus.
properties
IUPAC Name |
N-[4-(2-propylpentanoylamino)phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2S/c1-3-6-14(7-4-2)18(22)20-15-9-11-16(12-10-15)21-19(23)17-8-5-13-24-17/h5,8-14H,3-4,6-7H2,1-2H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYKDRTPJWHFFGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CCC)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.